Cas no 154713-84-5 (1H-2-Benzopyran-1,3(4H)-dione,7-methyl-)

1H-2-Benzopyran-1,3(4H)-dione,7-methyl- structure
154713-84-5 structure
Product Name:1H-2-Benzopyran-1,3(4H)-dione,7-methyl-
CAS No:154713-84-5
MF:C10H8O3
MW:176.168723106384
CID:106684
PubChem ID:45117217
Update Time:2025-04-18

1H-2-Benzopyran-1,3(4H)-dione,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-
    • 1H-2-Benzopyran-1,3(4H)-dione,7-methyl-(9CI)
    • SCHEMBL2336115
    • 7-Methylisochroman-1,3-dione
    • OPECHWNBIKSYDC-UHFFFAOYSA-N
    • 7-Methyl-3,4-dihydro-1H-2-benzopyran-1,3-dione
    • 7-Methylisochromane-1,3-dione
    • 154713-84-5
    • CS-0140395
    • 7-methyl-4H-isochromene-1,3-dione
    • 4-methylhomophthalic anhydride
    • Inchi: 1S/C10H8O3/c1-6-2-3-7-5-9(11)13-10(12)8(7)4-6/h2-4H,5H2,1H3
    • InChI Key: OPECHWNBIKSYDC-UHFFFAOYSA-N
    • SMILES: O1C(CC2C=CC(C)=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 176.047
  • Monoisotopic Mass: 176.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 1.6
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